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Introduction: A Bifunctional Building Block for
Advanced Synthesis

4-Formylphenyl 4-methylbenzoate is a distinct organic compound characterized by its
bifunctional nature, incorporating both an aldehyde and a benzoate ester within its structure.
This unique arrangement of reactive sites makes it a valuable intermediate and building block
for researchers and synthetic chemists. The aldehyde group serves as a versatile handle for a
wide array of chemical transformations, including nucleophilic additions, reductive aminations,
and Wittig reactions. Concurrently, the benzoate ester provides a stable aromatic scaffold that
can be tailored for applications in materials science and as a precursor to more complex
molecular architectures in drug discovery. This guide provides a comprehensive overview of its
synthesis, chemical properties, and potential applications, offering a technical resource for
professionals in research and development.
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Physicochemical and Spectroscopic Profile

While comprehensive experimental data for 4-Formylphenyl 4-methylbenzoate is not
extensively documented in publicly available literature, its key properties can be reliably
predicted based on its chemical structure and data from analogous compounds.

Table 1: Physicochemical Properties of 4-Formylphenyl 4-methylbenzoate

Property Value Source

CAS Number 115883-85-7 [1]

Molecular Formula C15H1203 [1]

Molecular Weight 240.25 g/mol [1]

Appearance Expected to be a solid Inferred from similar structures
Purity >97% [1]

Storage jzaolzd in a dry environment at o

Spectroscopic Characterization (Predicted)

The following spectral data are predicted based on the functional groups present in the
molecule and analysis of similar structures. These predictions serve as a guide for researchers
in characterizing this compound.

1H NMR Spectroscopy:

The proton NMR spectrum is expected to show distinct signals corresponding to the aromatic
protons of both the benzaldehyde and the methylbenzoate moieties, a singlet for the aldehyde
proton, and a singlet for the methyl group.

o Aldehyde Proton (CHO): A singlet is anticipated in the downfield region, typically around 9.9-
10.1 ppm.

o Aromatic Protons: A series of doublets and multiplets are expected in the range of 7.2-8.2
ppm. The protons on the formyl-substituted ring will likely appear as two doublets, as will the
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protons on the methyl-substituted ring.

o Methyl Protons (CHs): A sharp singlet corresponding to the three methyl protons is expected
around 2.4 ppm.

13C NMR Spectroscopy:

The carbon NMR spectrum will be characterized by signals for the carbonyl carbons of the
aldehyde and ester, as well as the aromatic and methyl carbons.

Aldehyde Carbonyl (C=0): A signal in the range of 190-193 ppm is expected.

Ester Carbonyl (C=0): A signal is anticipated around 165-167 ppm.

Aromatic Carbons: Multiple signals will appear in the aromatic region (120-145 ppm).

Methyl Carbon (CHs): A signal for the methyl carbon is expected around 21-22 ppm.
Infrared (IR) Spectroscopy:

The IR spectrum will provide clear evidence of the key functional groups.

C=0 Stretching (Aldehyde): A strong, sharp absorption band is expected around 1700-1715
cm~L,

e C=0 Stretching (Ester): Another strong absorption band should appear at a slightly higher
frequency, typically in the range of 1720-1740 cm~2.

e C-H Stretching (Aromatic): Signals are expected just above 3000 cm~1.
e C-O Stretching (Ester): An absorption band in the region of 1250-1300 cm~1 is anticipated.
Mass Spectrometry (MS):

In an electron ionization (EI) mass spectrum, the molecular ion peak (M+) would be observed
at m/z = 240. Common fragmentation patterns would likely involve the loss of the methyl group,
the tolyl group, or the formylphenyl group.
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Synthesis of 4-Formylphenyl 4-methylbenzoate: A
Step-by-Step Protocol

The synthesis of 4-Formylphenyl 4-methylbenzoate can be effectively achieved through the
esterification of 4-hydroxybenzaldehyde with p-toluoyl chloride. This reaction is a classic
example of a Schotten-Baumann reaction, where an acyl chloride reacts with a phenol in the
presence of a base to form an ester. The base is crucial for neutralizing the hydrochloric acid
byproduct, which drives the reaction to completion.

Reaction Setup
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A generalized workflow for the synthesis of 4-Formylphenyl 4-methylbenzoate.

Detailed Experimental Protocol

e Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and a
dropping funnel, dissolve 1.0 equivalent of 4-hydroxybenzaldehyde in anhydrous
dichloromethane (DCM).
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o Base Addition: To the stirred solution, add 1.2 equivalents of a suitable base, such as
pyridine or triethylamine. Cool the mixture to 0°C in an ice bath.

» Acyl Chloride Addition: Dissolve 1.1 equivalents of p-toluoyl chloride in a minimal amount of
anhydrous DCM and add it to the dropping funnel. Add the p-toluoyl chloride solution
dropwise to the reaction mixture over 30 minutes, maintaining the temperature at 0°C.

o Reaction Progression: After the addition is complete, allow the reaction mixture to slowly
warm to room temperature and stir for an additional 4-6 hours. Monitor the progress of the
reaction by Thin Layer Chromatography (TLC).

o Workup: Upon completion, quench the reaction by adding deionized water. Transfer the
mixture to a separatory funnel. Wash the organic layer sequentially with 1 M HCI, saturated
agueous NaHCOs, and brine.

« |solation and Purification: Dry the organic layer over anhydrous sodium sulfate or
magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude
product. The crude product can be further purified by column chromatography on silica gel
using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure 4-
Formylphenyl 4-methylbenzoate.

Applications in Research and Development

The bifunctional nature of 4-Formylphenyl 4-methylbenzoate makes it a versatile building
block in several areas of chemical synthesis.

Intermediate in Pharmaceutical Synthesis

The aldehyde functionality can be readily converted into other functional groups, making this
molecule a useful starting material for the synthesis of more complex pharmaceutical
intermediates. For instance, the aldehyde can undergo a variety of carbon-carbon bond-
forming reactions or be converted to an amine via reductive amination, a common
transformation in drug synthesis. The overall structure can serve as a scaffold for building novel
heterocyclic compounds with potential biological activity.

Precursor for Materials Science
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Aromatic esters with polar functional groups are of interest in the field of materials science,
particularly in the development of liquid crystals and polymers. While specific applications for
this compound are not widely reported, its rigid core and polar aldehyde group suggest
potential utility in the synthesis of novel materials with interesting optical or electronic
properties. Similar structures, such as 4-pentylphenyl 4-methylbenzoate, are known to exhibit
nematic liquid crystal phases, which are crucial for applications like liquid-crystal displays
(LCDs).[2][3]
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Potential synthetic applications of 4-Formylphenyl 4-methylbenzoate.

Safety and Handling

No specific Material Safety Data Sheet (MSDS) is readily available for 4-Formylphenyl 4-
methylbenzoate. Therefore, handling precautions should be based on the known hazards of
its constituent functional groups and similar aromatic compounds.

o General Precautions: Handle in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.
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 Inhalation: May cause respiratory irritation. Avoid breathing dust or vapors.

o Skin Contact: May cause skin irritation. In case of contact, wash thoroughly with soap and
water.

o Eye Contact: May cause eye irritation. In case of contact, flush immediately with copious
amounts of water for at least 15 minutes and seek medical attention.

 Ingestion: The toxicological properties have not been fully investigated. In case of ingestion,
seek immediate medical attention.

Conclusion

4-Formylphenyl 4-methylbenzoate is a valuable bifunctional molecule with significant
potential as a building block in advanced organic synthesis. Its ability to undergo a wide range
of chemical transformations at both the aldehyde and ester functionalities makes it an attractive
intermediate for the development of novel pharmaceuticals and materials. This guide provides
a foundational understanding of its properties, a reliable synthetic protocol, and an overview of
its potential applications, serving as a key resource for researchers and scientists in the field.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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